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Compound of Interest

Compound Name: 2-Chloroethylamine

Cat. No.: B1212225 Get Quote

Essential Safety and Handling Guide for 2-
Chloroethylamine
This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling 2-Chloroethylamine. The following

procedures are designed to ensure the safe handling of this chemical and to provide clear,

actionable steps in case of an emergency.

Immediate Safety Information: Hazards and Properties
2-Chloroethylamine hydrochloride is a hazardous chemical that requires strict safety

protocols.[1][2] It is classified as a substance that causes severe skin burns and eye damage,

and is suspected of causing genetic defects.[1][3][4] It may also be corrosive to metals.[5][6]
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Property Value

Chemical Formula C2H6ClN · HCl[5]

Molecular Weight 115.99 g/mol [6]

Appearance White to light beige crystalline powder[2][7][8]

Solubility Soluble in water[1][2][7][8][9]

Decomposition Temp >150 °C[1]

Hazard Classifications

Hazard GHS Classification

Skin Corrosion/Irritation Category 1B/1C[1][3]

Serious Eye Damage Category 1[6]

Germ Cell Mutagenicity Category 2[1][3][4][6]

Corrosive to Metals Category 1[5][6]

Operational Plan: Personal Protective Equipment
and Handling
A systematic approach to handling 2-Chloroethylamine is crucial to minimize exposure risk.

This involves meticulous preparation, careful execution of experimental procedures, and

thorough decontamination.

Required Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 2-Chloroethylamine.[10] All PPE

should be inspected for integrity before each use.[3][11]
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PPE Category Specification Rationale

Hand Protection

Chemical-impermeable gloves

(e.g., Nitrile) conforming to EN

374 or equivalent standards.[1]

[3]

To prevent skin contact, which

can cause severe burns.[1][3]

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield, conforming to EN 166

(EU) or NIOSH (US)

standards.[3]

To protect against splashes

that can cause serious eye

damage.[1][3]

Skin and Body Protection

A lab coat, impervious clothing,

and closed-toe shoes.[3][11]

[12] Fire/flame resistant

clothing should be worn.[3]

To prevent accidental skin

exposure and burns.[1][3]

Respiratory Protection

A full-face respirator with an

appropriate cartridge or a self-

contained breathing apparatus

(SCBA) should be used if

exposure limits are exceeded,

if ventilation is inadequate, or if

dust/aerosols are generated.

[1][3]

To prevent inhalation, which

can cause internal damage.[1]

Step-by-Step Handling Protocol
Preparation:

Ensure that a safety shower and eyewash station are accessible and in good working

order.[12][13]

Work in a well-ventilated area, preferably within a chemical fume hood.[3][5]

Obtain and read all safety instructions before handling the substance.[3]

Assemble all necessary equipment and reagents before starting.
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Ensure proper waste containers are labeled and readily available.

Handling:

Wear all required PPE as specified in the table above.[1][3]

Avoid the formation of dust and aerosols.[3][11]

When handling, do not eat, drink, or smoke.[1][5]

Use non-sparking tools to prevent ignition.[3]

Keep the container tightly closed when not in use.[3][5]

Post-Handling and Decontamination:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][3][4]

Decontaminate all work surfaces and equipment after use.

Remove and dispose of contaminated gloves and other disposable PPE in the designated

waste container.[11]

Contaminated clothing should be removed immediately and laundered separately before

reuse.[1][3][5]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures
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Exposure Route Immediate Action

Eye Contact

Immediately hold eyelids apart and flush the eye

continuously with running water for at least 15

minutes.[5][12][14] Remove contact lenses if

present and easy to do.[3][12] Seek immediate

medical attention.[1][12]

Skin Contact

Immediately remove all contaminated clothing.

[1][5] Wash the affected skin with plenty of soap

and water.[1][15] Continue flushing with water

until advised to stop by a medical professional.

[5] Seek immediate medical attention.[1][5]

Inhalation

Move the exposed person to fresh air at once

and keep them warm and at rest.[3][5][15] If

breathing has stopped, perform artificial

respiration.[15] Get emergency medical help

immediately.[3]

Ingestion

Rinse mouth with water.[3] Do NOT induce

vomiting.[1][3] Seek immediate medical

attention.[1]

Spill and Leak Response
Evacuate: Immediately evacuate personnel from the spill area.[3][11]

Ventilate: Ensure the area is well-ventilated.[1]

Control Ignition Sources: Remove all sources of ignition.[3][5]

Containment:

For minor spills, use dry cleanup procedures and avoid generating dust.[5] Absorb with

inert material such as sand or diatomaceous earth.[1]

Place the spilled material into a suitable, labeled container for waste disposal.[3][5]
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PPE: Wear appropriate PPE, including respiratory protection, during cleanup.[1][3][5]

Disposal Plan
Waste containing 2-Chloroethylamine must be handled as hazardous waste and disposed of

according to all local, state, and federal regulations.

Waste Collection:

Collect waste in suitable, closed, and clearly labeled containers.[3][11]

Do not mix with incompatible materials.

Disposal Method:

Dispose of contents and container to an approved waste disposal plant.[3][4]

Contact a licensed professional waste disposal service for disposal.[11]

Do not dump into sewers or waterways.[1]

Visual Workflow for Safe Handling
The following diagram illustrates the key steps and decision points for the safe handling of 2-
Chloroethylamine, from preparation to disposal.
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Safe Handling Workflow for 2-Chloroethylamine

1. Preparation Phase

2. Handling Phase

3. Cleanup & Disposal

Don Required PPE
(Gloves, Goggles, Lab Coat)

Verify Fume Hood
Operation

Assemble Materials &
Waste Containers

Locate Eyewash/
Safety Shower

Weigh/Measure Chemical
in Fume Hood

Perform Experiment

Decontaminate
Work Surfaces

Emergency Event?
(Spill/Exposure)

Dispose of Waste in
Labeled Container

Doff & Dispose of
Contaminated PPE

Wash Hands
Thoroughly

NO

Follow Emergency
Procedures

(First Aid/Spill Cleanup)

YES

Click to download full resolution via product page

Caption: Workflow for handling 2-Chloroethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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